Cas no 886966-13-8 (2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide)

• Product Name: 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide
• CAS No: 886966-13-8
• MF: C₁₅H₁₉N₅O₂S
• MW: 333.40866112709
• CID: 5478993
• Update Time: 2025-10-28

2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide

• Inchi： 1S/C15H19N5O2S/c1-10(2)19(12-7-5-4-6-8-12)13(21)9-23-15-18-17-11(3)14(22)20(15)16/h4-8,10H,9,16H2,1-3H3
• InChI Key： USZIJNVXNMLVSS-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=CC=C1)C(C)C)(=O)CSC1N(N)C(=O)C(C)=NN=1

Additional information on 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide

Introduction to 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide and Its Applications in Modern Chemical Biology

The compound with the CAS number 886966-13-8, identified as 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide, represents a significant advancement in the field of chemical biology. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound incorporates a triazine core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in drug design and development.

At the heart of this compound's structure lies the triazine ring, a moiety that has been extensively studied for its potential in modulating various biological pathways. The presence of an amino group at the 4-position and a sulfanyl group at the 2-position enhances the compound's reactivity and interaction with biological targets. Furthermore, the N-phenyl-N-(propan-2-yl)acetamide moiety contributes to its amphiphilic nature, allowing for favorable solubility and bioavailability characteristics. These structural attributes make it an intriguing candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have suggested that the triazine core can effectively engage with enzymes and receptors involved in inflammatory responses, making it a potential lead compound for developing novel anti-inflammatory agents. Additionally, the sulfanyl group has been shown to modulate redox-sensitive signaling pathways, which could be exploited in the treatment of oxidative stress-related diseases.

The pharmacological profile of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide has been preliminarily evaluated through in vitro assays. Initial findings indicate that this compound exhibits inhibitory activity against several key enzymes implicated in metabolic disorders. Specifically, it demonstrates potential as an inhibitor of xanthine oxidase, an enzyme involved in the production of uric acid and associated with conditions such as gout and kidney stones. The ability to modulate this enzyme could provide a novel therapeutic strategy for managing hyperuricemia.

Moreover, the structural similarity of this compound to known bioactive molecules has prompted investigations into its potential role in oncology research. The triazine scaffold is frequently encountered in kinase inhibitors, which are pivotal in targeted cancer therapies. Preliminary docking studies have revealed that this compound can interact with ATP-binding pockets of several tyrosine kinases, suggesting its utility as a lead structure for developing kinase inhibitors. Such inhibitors are critical in disrupting aberrant signaling pathways that drive tumor growth and progression.

The synthesis of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-phenyl-N-(propan-2-y)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted triazines and sulfonamides, followed by acetylation to introduce the acetamide moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In conclusion, 2-(4-amino-6-methyl--5--oxo--4--5--dihydro--1--2--4-triazin--3--y)sulfanyl-N--phenyl-N--(propan--2--y)acetamide (CAS no. 886966--13--8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for investigating novel therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in advancing our understanding of chemical biology and drug discovery.